Cas no 1443335-71-4 (6-(2,6-dichlorophenoxy)hexanenitrile)

• Product Name: 6-(2,6-dichlorophenoxy)hexanenitrile
• CAS No: 1443335-71-4
• MF: C₁₂H₁₃Cl₂NO
• MW: 258.143721342087
• MDL: MFCD18911630
• CID: 5209388
• Update Time: 2026-03-06

6-(2,6-dichlorophenoxy)hexanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2,6-dichlorophenoxy)hexanenitrile

• MDL： MFCD18911630
• Inchi： 1S/C12H13Cl2NO/c13-10-6-5-7-11(14)12(10)16-9-4-2-1-3-8-15/h5-7H,1-4,9H2
• InChI Key： PRJQXXOYLHQPBW-UHFFFAOYSA-N
• SMILES： C(#N)CCCCCOC1=C(Cl)C=CC=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Additional information on 6-(2,6-dichlorophenoxy)hexanenitrile

6-(2,6-Dichlorophenoxy)Hexanenitrile: A Comprehensive Overview

6-(2,6-Dichlorophenoxy)hexanenitrile (CAS No. 1443335-71-4) is a versatile organic compound with significant applications in various industries. This compound, also referred to as dichlorophenoxy hexanenitrile, is characterized by its unique structure, which combines a phenoxy group with a nitrile functional group. The phenoxy group (C₆H₃Cl₂O-) is attached to the hexane chain (CH₂CH₂CH₂CH₂CH₂CN), creating a molecule with distinct chemical properties.

The synthesis of 6-(2,6-dichlorophenoxy)hexanenitrile involves a multi-step process that typically begins with the preparation of the phenoxy group. This is achieved through the reaction of 2,6-dichlorophenol with an alkylating agent in the presence of a base. The resulting phenoxy intermediate is then subjected to nucleophilic substitution reactions to introduce the nitrile group at the sixth position of the hexane chain. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more environmentally friendly and cost-effective.

One of the most notable applications of 6-(2,6-dichlorophenoxy)hexanenitrile is in the field of polymer science. The compound serves as a building block for synthesizing high-performance polymers, including polyamides and polyurethanes. Its ability to form strong intermolecular hydrogen bonds contributes to the development of materials with enhanced mechanical properties and thermal stability. Researchers have recently explored its potential in creating bio-based polymers, which are increasingly sought after due to their sustainability and biodegradability.

In addition to polymer applications, 6-(2,6-dichlorophenoxy)hexanenitrile has found utility in agrochemicals. Its phenoxy group imparts herbicidal activity, making it a valuable component in formulations designed to control weeds in agricultural settings. Studies have shown that this compound exhibits selective toxicity towards certain plant species, reducing its impact on non-target organisms and enhancing its eco-friendliness.

The toxicological profile of 6-(2,6-dichlorophenoxy)hexanenitrile has been extensively studied to ensure its safe handling and use. Acute toxicity studies indicate that it has a relatively low toxicity profile when compared to other chemicals in its class. Chronic exposure studies are currently underway to assess long-term effects on various biological systems. These studies are crucial for establishing safety guidelines and ensuring compliance with regulatory standards.

From a commercial perspective, dichlorophenoxy hexanenitrile is widely traded under its CAS number (1443335-71-4). Its demand is driven by its versatility across multiple industries and its compatibility with existing manufacturing processes. The global market for this compound is expected to grow steadily due to increasing investments in research and development aimed at expanding its applications.

In conclusion, 6-(2,6-dichlorophenoxy)hexanenitrile (CAS No. 1443335-71-4) is a multifaceted compound with significant potential across various sectors. Its unique chemical structure enables diverse applications ranging from polymer synthesis to agrochemical formulations. As research continues to uncover new uses and improve synthesis methods, this compound is poised to play an even more prominent role in both industrial and scientific advancements.